Cas no 1374573-92-8 (2-(1-Oxoisochroman-6-yl)acetaldehyde)

2-(1-Oxoisochroman-6-yl)acetaldehyde structure
1374573-92-8 structure
Product Name:2-(1-Oxoisochroman-6-yl)acetaldehyde
CAS No:1374573-92-8
MF:C11H10O3
MW:190.195303440094
CID:2120870
PubChem ID:77230660
Update Time:2024-03-01

2-(1-Oxoisochroman-6-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(1-oxoisochroman-6-yl)acetaldehyde
    • 1H-2-Benzopyran-6-acetaldehyde, 3,4-dihydro-1-oxo-
    • GZDXMOSTPZHPDH-UHFFFAOYSA-N
    • (1-oxo-3,4-dihydro-1H-isochromen-6-yl)acetaldehyde
    • (1-oxo-3,4-dihydro-1H-isochromen-6-yl) acetaldehyde
    • 2-(1-Oxoisochroman-6-yl)acetaldehyde
    • Inchi: 1S/C11H10O3/c12-5-3-8-1-2-10-9(7-8)4-6-14-11(10)13/h1-2,5,7H,3-4,6H2
    • InChI Key: GZDXMOSTPZHPDH-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(CC=O)=CC=2CC1)=O

Computed Properties

  • Exact Mass: 190.062994177g/mol
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 1.2

2-(1-Oxoisochroman-6-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449042919-250mg
2-(1-Oxoisochroman-6-yl)acetaldehyde
1374573-92-8 95%
250mg
498.75 USD 2021-06-11
Alichem
A449042919-1g
2-(1-Oxoisochroman-6-yl)acetaldehyde
1374573-92-8 95%
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1,306.80 USD 2021-06-11
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